Cas no 1909313-73-0 (2-amino-N-ethoxy-N-methylacetamide hydrochloride)

• Product Name: 2-amino-N-ethoxy-N-methylacetamide hydrochloride
• CAS No: 1909313-73-0
• MDL: MFCD29907128
• CID: 4628774
• PubChem ID: 122163670
• Update Time: 2025-06-08

2-amino-N-ethoxy-N-methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethoxy-N-methylacetamide hydrochloride

• MDL： MFCD29907128

Additional information on 2-amino-N-ethoxy-N-methylacetamide hydrochloride

Research Briefing on 2-amino-N-ethoxy-N-methylacetamide Hydrochloride (CAS: 1909313-73-0)

2-amino-N-ethoxy-N-methylacetamide hydrochloride (CAS: 1909313-73-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and drug delivery systems. This briefing provides an overview of the latest research findings, methodologies, and applications associated with this compound.

The compound's unique structural features, including its amino and ethoxy-methylamide functionalities, make it a valuable building block for the design of prodrugs and enzyme inhibitors. Recent publications have explored its role in enhancing the bioavailability and metabolic stability of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of peptide-based prodrugs, where it improved cellular uptake and reduced off-target effects.

In addition to its applications in drug design, 2-amino-N-ethoxy-N-methylacetamide hydrochloride has been investigated for its potential in chemical biology tools. Researchers have utilized it as a linker in bifunctional molecules, enabling the study of protein-protein interactions and cellular signaling pathways. A recent preprint on bioRxiv detailed its use in the development of activity-based probes for serine hydrolases, showcasing its versatility in biochemical assays.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) described an optimized synthetic route that yields high-purity 2-amino-N-ethoxy-N-methylacetamide hydrochloride with minimal byproducts, addressing previous challenges in large-scale manufacturing. This development is expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, ongoing research aims to explore the compound's potential in emerging therapeutic areas, such as targeted protein degradation and RNA-based therapeutics. Preliminary data from collaborative studies between academia and biotech firms suggest its applicability in PROTAC (Proteolysis Targeting Chimera) design, where it may serve as a key linker component. Further investigations are warranted to fully elucidate its pharmacological and toxicological profiles.

In conclusion, 2-amino-N-ethoxy-N-methylacetamide hydrochloride (CAS: 1909313-73-0) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Its continued exploration is likely to yield innovative solutions for unmet medical needs and advance our understanding of molecular interactions in biological systems.